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Compound of Interest

Compound Name: (E)-oct-5-en-2-ol

Cat. No.: B136447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory or research setting. A specific Safety Data Sheet (SDS) for (E)-oct-5-en-2-ol is not

readily available in public databases. Therefore, the following guidelines are based on the

known chemical properties of this compound, general safety protocols for unsaturated alcohols

and flammable liquids, and information extrapolated from related compounds. It is imperative to

handle this substance with caution and to conduct a thorough risk assessment before use.

Introduction
(E)-oct-5-en-2-ol is an unsaturated alcohol with the chemical formula C₈H₁₆O.[1] Its structure,

containing both a hydroxyl group and a carbon-carbon double bond, makes it a potentially

useful intermediate in organic synthesis. Due to the lack of comprehensive safety data, a

conservative approach to handling and storage is essential to ensure the safety of laboratory

personnel.

Physical and Chemical Properties
A summary of the known physical and chemical properties of (E)-oct-5-en-2-ol is provided

below. This data is primarily sourced from computational models and should be treated as

estimates.
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Property Value Source

Molecular Formula C₈H₁₆O PubChem[1]

Molecular Weight 128.21 g/mol PubChem[1]

CAS Number 89122-05-4 PubChem[1]

Appearance Not specified (likely a liquid) N/A

Water Solubility
2143 mg/L @ 25 °C

(estimated)
The Good Scents Company

Boiling Point Not determined N/A

Flash Point Not determined N/A

Density Not determined N/A

Hazard Identification and Safety Precautions
While specific GHS hazard classifications for (E)-oct-5-en-2-ol are not available, based on its

structure as an unsaturated alcohol, it should be treated as a flammable liquid and a potential

eye, skin, and respiratory irritant.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following are

general recommendations:
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PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.[2]

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). Inspect gloves for integrity before

use.

Skin and Body Protection

Laboratory coat. For larger quantities or risk of

splashing, consider an apron or chemical-

resistant suit.

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood.[3] If ventilation is

inadequate, a respirator with an appropriate

organic vapor cartridge may be necessary.

General Handling Precautions
Avoid contact with eyes, skin, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, open flames, and other ignition sources.[2]

Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Take precautionary measures against static discharge.[2]

Handle in accordance with good industrial hygiene and safety practices. Wash hands

thoroughly after handling.[3]

Storage Guidelines
Proper storage is crucial to maintain the integrity of (E)-oct-5-en-2-ol and to prevent hazardous

situations.
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Storage Condition Recommendation

Temperature
Store in a cool, dry, and well-ventilated area.[4]

Recommended storage temperature is 2-8°C.

Container
Keep in a tightly sealed, properly labeled

container.

Incompatible Materials
Store away from strong oxidizing agents, acids,

and bases.

Ignition Sources
Ensure storage area is free from ignition

sources.[5]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention if symptoms persist.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: As a flammable liquid, vapors may form explosive mixtures with air. Vapors

are likely heavier than air and may travel to a source of ignition and flash back.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Eliminate all ignition sources.

Wear appropriate PPE.

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.

Containment and Cleanup: Absorb the spill with an inert, non-combustible material (e.g.,

sand, earth, vermiculite). Collect the absorbed material into a suitable, labeled container for

disposal.

Experimental Workflow
The following diagram illustrates a general workflow for the safe handling of (E)-oct-5-en-2-ol
in a laboratory setting.

Caption: General laboratory workflow for (E)-oct-5-en-2-ol.

Logical Relationship for Safe Storage
The following diagram outlines the key considerations for the safe storage of (E)-oct-5-en-2-ol.

Caption: Key considerations for safe storage.
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Disposal Considerations
All waste containing (E)-oct-5-en-2-ol should be considered hazardous waste.

Collect waste in a designated, properly labeled, and sealed container.

Do not dispose of down the drain or with general laboratory trash.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's Environmental Health and Safety (EHS) office for specific guidance.

This guide provides a framework for the safe handling and storage of (E)-oct-5-en-2-ol. It is the

responsibility of the user to supplement this information with a thorough risk assessment and to

adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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